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Compound of Interest

Compound Name: 17:0-22:4 PC-d5
CAS No.: 2342575-43-1
Cat. No.: B15557799
Get Quote
. J

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of 17:0-22:4 PC-d5, a deuterated
phosphatidylcholine internal standard essential for accurate and precise quantification of lipids
in complex biological samples. Its primary application is in mass spectrometry-based
lipidomics.

Core Properties and Quantitative Data

17:0-22:4 PC-d5, also known as 1-heptadecanoyl-2-docosatetraenoyl-sn-glycero(d5)-3-
phosphocholine, is a synthetic, stable isotope-labeled lipid.[1][2] The inclusion of five deuterium
atoms (d5) provides a distinct mass shift, allowing it to be differentiated from its endogenous,
non-labeled counterparts by a mass spectrometer, while maintaining nearly identical chemical
and physical properties. This makes it an ideal internal standard to correct for variations during
sample preparation and analysis.[2][3]
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Property Value References

Molecular Formula C47H81D5NO8P [1112]

_ 829.21 g/mol (also cited as
Molecular Weight [L][2103]14105]
829.19 g/mol )

Exact Mass 828.64 g/mol [2]
Purity >99% [2]
CAS Number 2342575-43-1 [1]12114]
Storage Temperature -20°C [2]

1-heptadecanoyl-2-
docosatetraenoyl-sn-
Common Synonyms glycero(d5)-3-phosphocholine; [1][2][6]
PC 17:0-22:4-d5;
PC(17:0/22:4)-d5

Experimental Protocols

The use of 17:0-22:4 PC-d5 as an internal standard is critical for quantitative lipidomics
workflows using Liquid Chromatography-Mass Spectrometry (LC-MS). Below is a
representative protocol synthesized from established methodologies.

Lipid Extraction from Biological Samples (MTBE
Method)

This protocol is suitable for extracting lipids from plasma or tissue homogenates.

o Sample Preparation: Aliquot 25 pL of plasma or an equivalent amount of tissue homogenate
into a 2 mL glass vial.

e Internal Standard Spiking: Add a known amount of 17:0-22:4 PC-d5 (e.g., from a stock
solution like UltimateSPLASH™ ONE) to the sample.[7] The precise amount should be
optimized based on the expected concentration of endogenous phosphatidylcholines.
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» Solvent Addition: Add 231 pL of methanol (MeOH) and 770 pL of methyl-tert-butyl ether
(MTBE).[7]

o Extraction: Vortex the mixture thoroughly and incubate for 1 hour at room temperature on an
orbital shaker.[7]

e Phase Separation: Add 192.5 L of water to induce phase separation. The final solvent ratio
will be approximately 10:3:2.5 (MTBE:MeOH:Water).[7]

o Centrifugation: Centrifuge the sample at 15,800 x g for 10 minutes at 4°C to achieve clear
separation of the aqueous and organic layers.[7]

o Collection: Carefully transfer the upper organic layer, which contains the lipids, to a new
glass vial.

e Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas or using a
vacuum concentrator.

» Reconstitution: Reconstitute the dried lipid extract in 200 pL of a suitable solvent for LC-MS
analysis, such as a 9:1 mixture of isopropanol:acetonitrile.[8]

Quantitative Analysis by LC-MS/MS

o Chromatographic Separation:

o Column: Utilize a C18 or C30 reversed-phase column (e.g., Thermo Accucore™ C30, 2.6
pm, 2.1 mm x 100 mm).[8]

o Mobile Phase A: 60:40 Acetonitrile:Water containing 10 mM ammonium formate and 0.1%
formic acid.[2][8]

o Mobile Phase B: 90:10 Isopropanol:Acetonitrile containing 10 mM ammonium formate and
0.1% formic acid.[2][8]

o Flow Rate: 0.35 mL/min.[8]

o Column Temperature: 45-55°C.[2][8]
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o Injection Volume: 2 pL.[8]

o Gradient Elution: A typical gradient starts with a low percentage of mobile phase B, which
is gradually increased to elute lipids based on their hydrophobicity. An example gradient is
as follows:

= 0-2 min: 20-30% B

» 2-4 min: 30-60% B

= 4-9 min: 60-85% B

= 9-14 min: 85-90% B

= 14-17.3 min: Hold at 95% B

» 17.3-20 min: Return to 20% B for re-equilibration.[8]

« Mass Spectrometry Detection:

o lonization Mode: Electrospray lonization (ESI) in positive mode is typically used for
phosphatidylcholine analysis.

o Analysis Mode: Data can be acquired using full scan mode followed by data-dependent
MS/MS, or more targeted methods like Selected Reaction Monitoring (SRM) or Parallel
Reaction Monitoring (PRM).[6]

o Monitoring lons: For quantification, monitor the specific precursor-to-product ion transition
for 17:0-22:4 PC-d5 alongside the transitions for the endogenous lipids of interest. The
d5-label ensures the precursor ion of the standard does not overlap with endogenous
species.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of a quantitative lipidomics experiment utilizing
17:0-22:4 PC-d5 as an internal standard.
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Caption: Workflow for quantitative lipidomics using a deuterated internal standard.
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Signaling Pathways and Applications

While 17:0-22:4 PC-d5 is not a direct participant in signaling pathways, its role as an internal
standard is crucial for studies that investigate them. Accurate quantification of changes in the
lipidome allows researchers to infer the activity of various signaling cascades. For instance,
alterations in the levels of specific phosphatidylcholines or other lipid classes can be indicative
of:

 Membrane Remodeling: Changes in the composition of cell membranes, which affects
receptor signaling and protein function.

o Enzyme Activity: The activity of enzymes like phospholipases (e.g., PLA2), which generate
lipid second messengers from phosphatidylcholines.

o Disease Biomarkers: Identifying lipid species whose concentrations are significantly altered
in pathological states, such as cancer or metabolic disorders.[8][9]

By enabling precise measurement, 17:0-22:4 PC-d5 supports the elucidation of complex lipid-
mediated signaling networks and the discovery of novel therapeutic targets and biomarkers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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